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Compound of Interest |

Compound Name: 4-methylbenzene-1,3-diol
CAS No.: 496-73-1
Cat. No.: B1294781
Get Quote
. J

4-Methylbenzene-1,3-diol, more commonly known in scientific circles as 4-methylresorcinol or
orcinol, is a substituted aromatic diol with a unique structural arrangement that confers a wide
range of chemical reactivity and biological activity. While it may appear as a simple derivative of
resorcinol, the strategic placement of a methyl group on the benzene ring significantly
influences its electronic properties, steric hindrance, and lipophilicity. This guide provides an in-
depth exploration of 4-methylbenzene-1,3-diol, moving beyond basic data to offer insights into
its synthesis, mechanisms of action, and practical applications, particularly for professionals in
drug development and chemical research. Our focus will be on the causality behind its
properties and the robust methodologies required for its effective utilization.

Part 1: Core Chemical Identity and Structural
Elucidation

The foundation of understanding any chemical entity lies in its precise identification and
structure. 4-Methylbenzene-1,3-diol is a dihydroxy derivative of toluene, a structural feature
that is the cornerstone of its chemical behavior.[1]
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The molecule consists of a benzene ring with two hydroxyl (-OH) groups located at positions 1
and 3 (meta- to each other). A methyl (-CH3) group is attached at the 4-position. This
substitution pattern is critical; the electron-donating nature of the hydroxyl and methyl groups
activates the ring, making it highly susceptible to electrophilic substitution at the remaining
open positions (2, 5, and 6). This high reactivity is a key feature exploited in various synthetic
applications.

Table 1: Chemical Identifiers for 4-Methylbenzene-1,3-diol

Identifier Value

IUPAC Name 4-methylbenzene-1,3-diol[1][2]

CAS Number 496-73-1[1][3][4]

Synonyms 4-Methylresorcinol, 2,'4-Dihydroxytoluene, 4-
Methyl-1,3-benzenediol[3]

Molecular Formula C7HsO2[1][3]

Molecular Weight 124.14 g/mol [1][3]

SMILES CC1=C(C=C(C=C1)0)0[1]

InChl Key FNYDIAAMUCQQDE-UHFFFAOYSA-N[1][5]

Part 2: Physicochemical and Toxicological Profile

A thorough grasp of a compound's physical properties and safety profile is non-negotiable for
its application in a research setting. The data presented below are synthesized from multiple
safety data sheets and chemical databases, ensuring a comprehensive overview.

Physicochemical Properties

The compound's properties, such as its solid-state nature and solubility, are dictated by the
strong intermolecular hydrogen bonding afforded by the two hydroxyl groups.

Table 2: Key Physicochemical Properties

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b1294781/docs?utm_src=pdf-body#introduction-unveiling-the-potential-of-a-versatile-phenolic-compound
https://www.smolecule.com/products/s702301
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Benzenediol_-4-methyl
https://www.smolecule.com/products/s702301
https://www.pharmaffiliates.com/en/496-73-1-4-methylbenzene-1-3-diol-pa2702591.html
https://www.bldpharm.com/products/496-73-1.html
https://www.pharmaffiliates.com/en/496-73-1-4-methylbenzene-1-3-diol-pa2702591.html
https://www.smolecule.com/products/s702301
https://www.pharmaffiliates.com/en/496-73-1-4-methylbenzene-1-3-diol-pa2702591.html
https://www.smolecule.com/products/s702301
https://www.pharmaffiliates.com/en/496-73-1-4-methylbenzene-1-3-diol-pa2702591.html
https://www.smolecule.com/products/s702301
https://www.smolecule.com/products/s702301
https://www.stenutz.eu/chem/solv6%20(2).php?name=4-methylbenzene-1%2C3-diol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294781?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)

White to light yellow crystalline
Appearance solid or powder. Turns red on [1][6]

contact with air.

Melting Point 104.0 to 108.0 °C [1][5]
Boiling Point ~290 °C [6]
N Soluble in water, alcohol, and
Solubility [6]
ether.
Specific Gravity 1.2895 [6]

Toxicological Profile and Safe Handling

4-Methylbenzene-1,3-diol is classified as a hazardous substance, and adherence to strict
safety protocols is mandatory. Its primary hazards include oral toxicity and severe irritation to
the skin and eyes.[6][7][8]

o Acute Toxicity: Harmful if swallowed (Oral LD50, Rat: 844 mg/kg).[6][7][8]

« Irritation: Causes serious eye irritation and skin irritation.[6][9] May also cause respiratory
tract irritation upon inhalation of dust.[6]

o Sensitivities: The compound is known to be sensitive to both light and air, which can lead to
degradation and a change in color.[6][7][10]

Self-Validating Safety Protocol: When handling 4-methylbenzene-1,3-diol, a self-validating
safety system must be in place. This includes:

» Engineering Controls: Always handle inside a certified chemical fume hood to prevent
inhalation of dust.

e Personal Protective Equipment (PPE): Wear nitrile gloves, a lab coat, and chemical splash
goggles.[9]
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» Storage: Store in a tightly sealed container in a cool, dark, and dry place, away from
incompatible materials like strong oxidizing agents, acid chlorides, and acid anhydrides.[6][7]

» Disposal: Dispose of waste in accordance with local, state, and federal regulations for
hazardous chemical waste.

Part 3: Modern Synthesis Strategies

The synthesis of 4-methylbenzene-1,3-diol can be approached from several angles, ranging
from classical methods to more modern, efficient catalytic strategies. The choice of method
often depends on the desired scale, purity requirements, and available starting materials.

» Hydroxylation of Toluene: This approach involves the direct introduction of hydroxyl groups
onto the toluene ring. The primary challenge here is controlling the regioselectivity to achieve
the desired 1,3-diol pattern, as other isomers are often formed. This typically requires strong
oxidizing agents under acidic conditions.[1]

o Methylation of Resorcinol: A more controlled approach involves the direct methylation of
resorcinol (benzene-1,3-diol). However, this can also lead to a mixture of products, including
O-methylated byproducts.

o Catalytic C-H Functionalization: Modern synthetic chemistry increasingly relies on transition
metal catalysis for precise and efficient bond formation. Palladium-based catalytic systems
have proven effective for the synthesis of phenolic compounds like 4-methylbenzene-1,3-
diol.[1] These reactions often proceed via a directed C-H activation mechanism, offering
high selectivity and yield under milder conditions than classical methods.

o Green Chemistry Approaches: In an industrial context, sustainability is paramount. Solvent-
free, microwave-assisted synthesis represents a significant advancement.[1] This
methodology drastically reduces reaction times and eliminates the need for volatile organic
solvents, aligning with the principles of green chemistry.[1]

Part 4: Applications in Drug Development &
Research
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The unique structure of 4-methylbenzene-1,3-diol makes it a valuable scaffold and

intermediate in medicinal chemistry.

Known Biological Activities

Antioxidant Properties: The resorcinol moiety is a well-known structural motif for scavenging
free radicals. The two hydroxyl groups can readily donate hydrogen atoms to neutralize
reactive oxygen species, a mechanism central to its antioxidant effects. This property is
leveraged in cosmetic and dermatological formulations.[1]

Antimicrobial Activity: Studies have demonstrated its efficacy against a spectrum of bacteria
and fungi, including Escherichia coli, Staphylococcus aureus, and Candida albicans.[1] Its
mechanism is believed to involve the disruption of essential enzymatic pathways in these
microorganisms.[1]

Anti-HIV Agent Precursor: One of the most significant applications in drug development is its
use as a key starting material for the synthesis of (+)-cis-khellactone derivatives. These
compounds are potent inhibitors of the HIV integrase enzyme, a critical component of the
viral replication cycle.[1] The specific stereochemistry and functional groups of 4-
methylbenzene-1,3-diol provide the necessary chemical handles to build the complex final
molecule.

Role of the Methyl Group: The methyl group is not merely a passive substituent. In drug
design, introducing a methyl group can profoundly impact a molecule's pharmacokinetic
profile (absorption, distribution, metabolism, and excretion). It can enhance binding to a
target protein through hydrophobic interactions or block metabolic pathways, thereby
increasing the drug's half-life.[11]

Experimental Workflow: Evaluating Antimicrobial
Efficacy

To translate theoretical knowledge into practice, a robust, self-validating protocol is essential.

The following workflow details the determination of the Minimum Inhibitory Concentration (MIC)

of 4-methylbenzene-1,3-diol against a target bacterium.
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Caption: Workflow for Determining Minimum Inhibitory Concentration (MIC).
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Step-by-Step Protocol:

o Preparation of Stock Solution: Accurately weigh 12.41 mg of 4-methylbenzene-1,3-diol and
dissolve in 1 mL of dimethyl sulfoxide (DMSO) to create a 100 mM stock solution. Causality:
DMSO is used as it is a standard solvent for water-insoluble compounds and is tolerated by
most bacterial strains at low final concentrations.

o Bacterial Culture: Inoculate Staphylococcus aureus (ATCC 29213) into sterile Mueller-Hinton
Broth (MHB). Incubate at 37°C with agitation until the culture reaches the logarithmic growth
phase, corresponding to a 0.5 McFarland turbidity standard. Causality: The 0.5 McFarland
standard ensures a consistent starting inoculum of approximately 1.5 x 108 CFU/mL, which
is critical for reproducible MIC results.

 Serial Dilution: In a sterile 96-well microtiter plate, add 100 pL of MHB to wells 2 through 12.
Add 200 pL of the prepared compound stock to well 1. Perform a 2-fold serial dilution by
transferring 100 pL from well 1 to well 2, mixing, then transferring 100 pL from well 2 to well
3, and so on, down to well 10. Discard 100 pL from well 10.

o Controls:

o Positive Control (Well 11): Add 100 pL of MHB. This well will receive bacteria but no
compound, and must show growth.

o Negative Control (Well 12): Add 100 pL of MHB. This well receives no bacteria and no
compound, and must remain clear to validate the sterility of the medium.

« Inoculation: Dilute the standardized bacterial culture from Step 2 in MHB to achieve a final
concentration of 5 x 10> CFU/mL in the wells. Add 100 pL of this diluted bacterial suspension
to wells 1 through 11. Do not add bacteria to well 12.

e Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

o Data Analysis: The MIC is determined as the lowest concentration of 4-methylbenzene-1,3-
diol (the first well from well 10 towards well 1) that shows no visible turbidity (bacterial
growth). The positive control must be turbid and the negative control must be clear for the
assay to be considered valid.
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Conclusion

4-Methylbenzene-1,3-diol is far more than a simple aromatic compound; it is a highly
functionalized and reactive molecule with proven utility and significant potential. Its value as a
synthetic intermediate in the pharmaceutical industry, particularly for antiviral agents, is well-
established. Furthermore, its intrinsic antioxidant and antimicrobial properties make it a
compound of interest for ongoing research in cosmetics, food science, and material science. A
comprehensive understanding of its chemical structure, reactivity, and safety profile, as outlined
in this guide, is the first step for any researcher aiming to unlock its full potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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